Cas no 1394934-98-5 ((4-Cyclopropoxyphenyl)methanesulfonyl Chloride)

• Product Name: (4-Cyclopropoxyphenyl)methanesulfonyl Chloride
• CAS No: 1394934-98-5
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• CID: 2086868
• Update Time: 2025-08-04

(4-Cyclopropoxyphenyl)methanesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• (4-Cyclopropoxyphenyl)methanesulfonyl Chloride
• CID 84705887
• Cyclopropoxyphenyl)methanesulfonyl Chloride
• Benzenemethanesulfonyl chloride, 4-(cyclopropyloxy)-

• Inchi： 1S/C10H11ClO3S/c11-15(12,13)7-8-1-3-9(4-2-8)14-10-5-6-10/h1-4,10H,5-7H2
• InChI Key： JYHMUGHKMBUCRO-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=CC=1)OC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 297
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 375.2±25.0 °C(Predicted)

Additional information on (4-Cyclopropoxyphenyl)methanesulfonyl Chloride

Introduction to (4-Cyclopropoxyphenyl)methanesulfonyl Chloride (CAS No. 1394934-98-5)

(4-Cyclopropoxyphenyl)methanesulfonyl Chloride, with the CAS number 1394934-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile applications in synthetic chemistry and drug development.

The structure of this molecule features a phenyl ring substituted with a cyclopropoxy group and a methanesulfonyl chloride moiety. The presence of the cyclopropoxy group introduces a unique stereoelectronic environment, making it a valuable intermediate in the synthesis of complex organic molecules. The methanesulfonyl chloride part is particularly noteworthy for its reactivity, enabling various transformations such as sulfonylation and nucleophilic substitution reactions.

In recent years, there has been a surge in research focusing on the development of novel pharmaceutical agents derived from sulfonyl chloride intermediates. The compound (4-Cyclopropoxyphenyl)methanesulfonyl Chloride has emerged as a key building block in this domain, particularly due to its ability to facilitate the introduction of sulfonyl groups into biologically active molecules. This functionality is crucial for designing compounds with enhanced binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its utility in the synthesis of sulfonamide derivatives. Sulfonamides are a cornerstone of modern medicinal chemistry, with numerous examples having demonstrated efficacy in treating a wide range of diseases, including infectious disorders and cancer. The (4-Cyclopropoxyphenyl)methanesulfonyl Chloride serves as an efficient precursor for generating sulfonamides, which can then be further modified to achieve desired pharmacological properties.

Recent studies have highlighted the importance of stereoelectronic effects in determining the biological activity of sulfonamide-based drugs. The cyclopropoxy group in (4-Cyclopropoxyphenyl)methanesulfonyl Chloride imparts a specific three-dimensional arrangement to the resulting sulfonamides, which can influence their interaction with biological targets. This has led to the exploration of chiral derivatives, where subtle differences in stereochemistry can significantly impact potency and selectivity.

The reactivity of the methanesulfonyl chloride moiety also makes this compound an attractive candidate for library synthesis and high-throughput screening applications. By leveraging its ability to undergo facile nucleophilic substitution reactions, researchers can rapidly generate diverse sulfonamide libraries for drug discovery efforts. This approach has been particularly successful in identifying novel leads with therapeutic potential.

In addition to its pharmaceutical applications, (4-Cyclopropoxyphenyl)methanesulfonyl Chloride finds utility in materials science and agrochemical research. Its ability to introduce sulfonyl groups into various molecular frameworks has enabled the development of novel materials with enhanced functional properties. For instance, sulfonamide-based polymers have shown promise in applications ranging from water purification to biodegradable coatings.

The synthesis of (4-Cyclopropoxyphenyl)methanesulfonyl Chloride typically involves multi-step organic transformations, starting from readily available precursors such as 4-cyclopropoxystyrene. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity levels. These synthetic advances have made it feasible to produce this compound on scales suitable for both research and industrial applications.

As our understanding of molecular interactions continues to evolve, the demand for sophisticated intermediates like (4-Cyclopropoxyphenyl)methanesulfonyl Chloride is expected to grow. Ongoing research efforts are focused on expanding its utility through innovative synthetic strategies and exploring new applications in drug discovery and material science. The compound's unique structural features and reactivity profile position it as a cornerstone molecule in modern chemical research.